Cas no 101341-45-1 (methyl 3-(4-cyanophenyl)-3-oxopropanoate)
Methyl 3-(4-cyanophenyl)-3-oxopropanoate is a versatile β-keto ester derivative with a nitrile-functionalized aromatic ring, making it a valuable intermediate in organic synthesis. Its structure combines an electron-withdrawing cyano group with a reactive β-keto ester moiety, enabling applications in cyclization, condensation, and heterocycle formation reactions. The compound is particularly useful in pharmaceutical and agrochemical research, where it serves as a precursor for constructing complex molecules. Its stability under standard conditions and compatibility with a range of reagents enhance its utility in multistep syntheses. The ester group also offers flexibility for further functionalization, making it a practical choice for fine chemical development.
101341-45-1 structure
Product Name:methyl 3-(4-cyanophenyl)-3-oxopropanoate
CAS No:101341-45-1
MF:C11H9NO3
MW:203.194062948227
MDL:MFCD03424782
CID:890104
PubChem ID:2757970
Update Time:2025-10-15
methyl 3-(4-cyanophenyl)-3-oxopropanoate Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanoic acid, 4-cyano-b-oxo-, methyl ester
- 3-(4-CYANO-PHENYL)-3-OXO-PROPIONIC ACID METHYL ESTER
- 3-(4-Cyanophenyl)-3-oxo-propionic acid methylester
- methyl 3-(4-cyanophenyl)-3-oxopropanoate
- 3-(4-Cyanophenyl)-3-oxo-propionic acid methyl
- 4-Cyano-b-oxo-benzenepropanoic acid methyl ester
- methyl p-cyanobenzoylacetate
- 4-CYANO-BETA-OXO-BENZENEPROPANOIC ACID METHYL ESTER
- 101341-45-1
- CS-0061874
- AS-69091
- methyl3-(4-cyanophenyl)-3-oxopropanoate
- AKOS017550579
- JLWWAGHOXGSRRT-UHFFFAOYSA-N
- W18410
- EN300-1127012
- BEA34145
- DTXSID90374101
- SCHEMBL10668250
-
- MDL: MFCD03424782
- Inchi: 1S/C11H9NO3/c1-15-11(14)6-10(13)9-4-2-8(7-12)3-5-9/h2-5H,6H2,1H3
- InChI Key: JLWWAGHOXGSRRT-UHFFFAOYSA-N
- SMILES: O(C)C(CC(C1C=CC(C#N)=CC=1)=O)=O
Computed Properties
- Exact Mass: 203.05800
- Monoisotopic Mass: 203.058243149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 67.2Ų
Experimental Properties
- Melting Point: 98-99°C
- PSA: 67.16000
- LogP: 1.30408
methyl 3-(4-cyanophenyl)-3-oxopropanoate Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
methyl 3-(4-cyanophenyl)-3-oxopropanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 014804-250mg |
3-(4-Cyanophenyl)-3-oxo-propionic acid methylester |
101341-45-1 | 95% | 250mg |
£147.00 | 2022-03-01 | |
| eNovation Chemicals LLC | D770294-250mg |
3-(4-CYANO-PHENYL)-3-OXO-PROPIONIC ACID METHYL ESTER |
101341-45-1 | 95% | 250mg |
$275 | 2023-05-17 | |
| Enamine | EN300-1127012-1g |
methyl 3-(4-cyanophenyl)-3-oxopropanoate |
101341-45-1 | 1g |
$398.0 | 2023-08-31 | ||
| Enamine | EN300-1127012-5g |
methyl 3-(4-cyanophenyl)-3-oxopropanoate |
101341-45-1 | 5g |
$1157.0 | 2023-08-31 | ||
| Enamine | EN300-1127012-10g |
methyl 3-(4-cyanophenyl)-3-oxopropanoate |
101341-45-1 | 10g |
$1716.0 | 2023-08-31 | ||
| Enamine | EN300-1127012-0.05g |
methyl 3-(4-cyanophenyl)-3-oxopropanoate |
101341-45-1 | 0.05g |
$334.0 | 2023-08-31 | ||
| Enamine | EN300-1127012-0.1g |
methyl 3-(4-cyanophenyl)-3-oxopropanoate |
101341-45-1 | 0.1g |
$351.0 | 2023-08-31 | ||
| Enamine | EN300-1127012-0.25g |
methyl 3-(4-cyanophenyl)-3-oxopropanoate |
101341-45-1 | 0.25g |
$366.0 | 2023-08-31 | ||
| Enamine | EN300-1127012-0.5g |
methyl 3-(4-cyanophenyl)-3-oxopropanoate |
101341-45-1 | 0.5g |
$383.0 | 2023-08-31 | ||
| Enamine | EN300-1127012-1.0g |
methyl 3-(4-cyanophenyl)-3-oxopropanoate |
101341-45-1 | 1g |
$871.0 | 2023-06-09 |
methyl 3-(4-cyanophenyl)-3-oxopropanoate Related Literature
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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